
In-Depth Technical Guide to 5-
Hydroxyisophthalamide (CAS 68052-43-7)

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 5-Hydroxyisophthalamide

CAS No.: 68052-43-7

Cat. No.: B1294709

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 5-Hydroxyisophthalamide (CAS

number 68052-43-7), a chemical compound with growing interest in various research and

development fields. This document details its chemical and physical properties, provides a

plausible synthesis pathway, explores its current and potential applications, and lists key

suppliers. Notably, this guide clarifies a common point of confusion regarding its CAS number,

which has been erroneously associated with a silicone polymer in some commercial databases.

Authoritative sources confirm that CAS 68052-43-7 correctly identifies 5-
Hydroxyisophthalamide.

Chemical Identity and Properties
5-Hydroxyisophthalamide, also known as 1,3-Benzenedicarboxamide, 5-hydroxy-, is a small

organic molecule. Its core structure consists of a benzene ring substituted with two

carboxamide groups and one hydroxyl group.
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Table 1: Chemical and Physical Properties of 5-Hydroxyisophthalamide

Property Value Reference

CAS Number 68052-43-7

Molecular Formula C₈H₈N₂O₃

Molecular Weight 180.16 g/mol

IUPAC Name
5-hydroxybenzene-1,3-

dicarboxamide

Synonyms 5-Hydroxyisophthaldiamide

Appearance White to off-white powder

Storage
2-8°C, keep in a dark place,

sealed in dry
[1]

Table 2: Computed Properties of 5-Hydroxyisophthalamide

Property Value

XLogP3-AA -0.7

Hydrogen Bond Donor Count 3

Hydrogen Bond Acceptor Count 3

Rotatable Bond Count 2

Exact Mass 180.05349212 Da

Monoisotopic Mass 180.05349212 Da

Topological Polar Surface Area 106 Å²

Heavy Atom Count 13
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While specific, detailed experimental protocols for the synthesis of 5-Hydroxyisophthalamide
are not readily available in public literature, a plausible synthetic route can be devised based

on standard organic chemistry principles. A common approach would involve the amidation of a

suitable carboxylic acid precursor.

A potential synthesis workflow is outlined below:

Plausible Synthesis Workflow for 5-Hydroxyisophthalamide

Step 1: Starting Material

Step 2: Activation

Step 3: Amidation

Step 4: Product

5-Hydroxyisophthalic acid

Conversion to Acyl Chloride
(e.g., with SOCl₂ or (COCl)₂)

Activation

Reaction with excess Ammonia (NH₃)

Amidation

5-Hydroxyisophthalamide

Workup and Purification

Click to download full resolution via product page

Plausible synthesis workflow for 5-Hydroxyisophthalamide.

Applications and Research Interest
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5-Hydroxyisophthalamide and its derivatives are gaining attention in several areas of

scientific research, primarily in medicinal chemistry and materials science.

Coordination Chemistry and Luminescence: The 2-hydroxyisophthalamide motif is a key

component in ligands designed for the sensitization of lanthanide luminescence. These

complexes have potential applications in time-resolved fluoroimmunoassays due to their

long-lived luminescence and good aqueous stability.[2]

Neurodegenerative Disease Research: Derivatives of 2-hydroxyisophthalamide have been

investigated for their potential to modulate the aggregation of α-synuclein, a protein

implicated in Parkinson's disease. Studies have explored how these small molecules can

influence the aggregation process and potentially mitigate the toxicity of α-synuclein

oligomers.[3]

Drug Discovery and Medicinal Chemistry: The core structure of 5-Hydroxyisophthalamide
can serve as a scaffold for the development of novel therapeutic agents. The functional

groups on the molecule offer sites for chemical modification to create derivatives with

specific biological activities.

The logical workflow for investigating the therapeutic potential of 5-Hydroxyisophthalamide
derivatives can be visualized as follows:
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Drug Discovery Workflow for 5-Hydroxyisophthalamide Derivatives

5-Hydroxyisophthalamide Scaffold

Synthesize Derivative Library

High-Throughput Screening
(e.g., against a specific biological target)

Hit Identification

Lead Optimization
(Structure-Activity Relationship studies)

Preclinical Studies
(In vitro and in vivo models)

Clinical Trials

Click to download full resolution via product page

Drug discovery workflow for 5-Hydroxyisophthalamide derivatives.

Experimental Protocols
Detailed, validated experimental protocols for 5-Hydroxyisophthalamide are not widely

published. However, researchers can adapt general methodologies for the analysis and use of

similar aromatic amides.
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General Analytical Approach:

A general workflow for the analysis of 5-Hydroxyisophthalamide would typically involve the

following steps:

General Analytical Workflow for 5-Hydroxyisophthalamide

Sample Preparation
(e.g., dissolution in a suitable solvent like DMSO or methanol)

Chromatographic Separation
(e.g., HPLC or UPLC)

Detection
(e.g., UV-Vis spectroscopy or Mass Spectrometry)

Data Analysis
(Quantification and purity assessment)

Click to download full resolution via product page

General analytical workflow for 5-Hydroxyisophthalamide.

Suppliers
5-Hydroxyisophthalamide (CAS 68052-43-7) is available from a number of chemical

suppliers that specialize in research and fine chemicals. It is important to verify the CAS

number and product specifications with the supplier before purchasing.

Table 3: Selected Suppliers of 5-Hydroxyisophthalamide

Supplier Website

Alchem Pharmtech --INVALID-LINK--

Biotuva Life Sciences --INVALID-LINK--
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Note: This is not an exhaustive list and other suppliers may be available.

Conclusion
5-Hydroxyisophthalamide is a versatile chemical building block with demonstrated and

potential applications in diverse fields of research and development. This guide has provided a

consolidated source of technical information on its properties, synthesis, and applications,

while also clarifying its correct chemical identity. As research into this and related compounds

continues, its utility in areas such as diagnostics, therapeutics, and materials science is likely to

expand. Researchers are encouraged to consult the primary literature for the most recent

findings and detailed experimental procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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